Cas no 851080-53-0 (ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• CAS No: 851080-53-0
• MF: C₂₃H₂₆N₄O₅S₂
• MW: 502.606342792511
• CID: 5765152
• PubChem ID: 3354114
• Update Time: 2025-05-27

ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 851080-53-0
• AKOS024586213
• ethyl 4-((4-((4,7-dimethylbenzo[d]thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• ethyl 4-{4-[(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate
• F0600-1347
• ethyl 4-[4-[(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[[4-[[(4,7-dimethyl-2-benzothiazolyl)amino]carbonyl]phenyl]sulfonyl]-, ethyl ester
• ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate

• Inchi： 1S/C23H26N4O5S2/c1-4-32-23(29)26-11-13-27(14-12-26)34(30,31)18-9-7-17(8-10-18)21(28)25-22-24-19-15(2)5-6-16(3)20(19)33-22/h5-10H,4,11-14H2,1-3H3,(H,24,25,28)
• InChI Key： SFDCRFFEQBOVLO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C(C)=CC=C(C)C=3S2)=O)=CC=1)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 502.13446229g/mol
• Monoisotopic Mass: 502.13446229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• pka: 8.57±0.70(Predicted)

Additional information on ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate

Introduction to Ethyl 4-{4-(4,7-Dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 851080-53-0)

Ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 851080-53-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine moiety, a benzothiazole ring, and a sulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole ring is a heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its ability to modulate various biological targets. In the context of ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate, the presence of this ring system likely enhances the compound's binding affinity to specific receptors or enzymes. The piperazine moiety, on the other hand, is known for its ability to improve the solubility and bioavailability of drug molecules, making it a valuable component in drug design.

The sulfonyl group in this compound adds further complexity and functionality. Sulfonyl groups are often used in pharmaceuticals to enhance the stability and metabolic properties of drug candidates. They can also influence the compound's interaction with biological targets, potentially improving its efficacy and selectivity.

Recent research has focused on the potential therapeutic applications of ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate. Studies have shown that this compound exhibits promising activity against various diseases and conditions. For instance, it has been investigated for its anti-inflammatory properties, which could make it a valuable candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate has also shown potential as an antitumor agent. Preclinical studies have demonstrated that it can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for further development in oncology research.

The pharmacokinetic properties of ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring that the compound can effectively reach its intended biological targets. These properties make it an attractive candidate for further clinical evaluation.

One of the key challenges in the development of new pharmaceuticals is ensuring their safety and efficacy in human subjects. To address this, extensive preclinical studies have been conducted to evaluate the toxicity and pharmacological effects of ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate. These studies have provided valuable insights into its potential side effects and mechanisms of action, which will be crucial for guiding future clinical trials.

In conclusion, ethyl 4-{4-(4,7-dimethyl-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 851080-53-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.